1-(2-methylpropyl)-1H-1,2,4-triazole

• IUPAC Name: 1-(2-methylpropyl)-1,2,4-triazole
• InChI: InChI=1S/C6H11N3/c1-6(2)3-9-5-7-4-8-9/h4-6H,3H2,1-2H3
• InChI Key: UFFDTRJUOGRGAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=NC=N1
• Molecular Formula: C6H11N3
• Molecular Weight: 125.17 g/mol

Description

1-(2-methylpropyl)-1H-1,2,4-triazole, also known as 2-methylpropyl-1,2,4-triazole, is a chemical compound that belongs to the class of triazoles. This compound has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Scientific Research Applications

1-(1-(2-methylpropyl)-1H-1,2,4-triazoleyl)-1H-1,2,4-triazole has been studied extensively for its potential applications in scientific research. One of its primary uses is as a ligand for metal ions, particularly copper and zinc. This compound can form stable complexes with these ions, which can be used for various applications in biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-(1-(2-methylpropyl)-1H-1,2,4-triazoleyl)-1H-1,2,4-triazole is not well understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It may also have antioxidant properties, which could be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-(1-(2-methylpropyl)-1H-1,2,4-triazoleyl)-1H-1,2,4-triazole can have various biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis. It may also have neuroprotective effects, which could be beneficial in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1-(2-methylpropyl)-1H-1,2,4-triazoleyl)-1H-1,2,4-triazole in lab experiments is its stability and ease of synthesis. This compound can be synthesized relatively easily, and it is stable under a wide range of conditions. However, one limitation of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to cells, which could limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(1-(2-methylpropyl)-1H-1,2,4-triazoleyl)-1H-1,2,4-triazole. One area of interest is its potential applications in the treatment of various diseases, such as cancer and neurological disorders. Another area of interest is its potential use as a diagnostic tool, particularly in the detection of metal ions in biological samples. Additionally, further research is needed to better understand the mechanism of action of this compound, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of 1-(1-(2-methylpropyl)-1H-1,2,4-triazoleyl)-1H-1,2,4-triazole involves the reaction of 1-(2-methylpropyl)-1H-1,2,4-triazoleylhydrazine with 1,3-dimethyl-2-nitroguanidine. The reaction is typically carried out in the presence of a catalyst and under controlled conditions of temperature and pressure. The resulting product is then purified using various techniques, such as recrystallization or chromatography.